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Compound of Interest

4-Bromo-2-chloro-6-
Compound Name:
fluorobenzaldehyde

Cat. No.: B1380922

4-Bromo-2-chloro-6-fluorobenzaldehyde is a polysubstituted aromatic aldehyde that serves
as a critical building block in modern organic synthesis. Its unique arrangement of three
different halogen atoms—bromine, chlorine, and fluorine—on the benzaldehyde core imparts
distinct reactivity and makes it a valuable intermediate, particularly in the fields of
pharmaceutical and agrochemical research. The aldehyde functional group provides a reactive
handle for a wide array of chemical transformations, while the specific positioning of the
halogens allows for selective and directed modifications through cross-coupling reactions and
nucleophilic aromatic substitutions. This guide provides a comprehensive overview of its
properties, synthesis, applications, and safe handling protocols.

PART 1: Core Chemical and Physical Properties

A thorough understanding of the fundamental properties of a reagent is the bedrock of its
effective application in research and development. The key identifiers and physicochemical
characteristics of 4-Bromo-2-chloro-6-fluorobenzaldehyde are summarized below.

Chemical Structure and Identifiers

The structure of 4-Bromo-2-chloro-6-fluorobenzaldehyde is defined by a benzene ring
substituted with an aldehyde group and three halogen atoms at positions 2, 4, and 6.

Caption: Chemical structure of 4-Bromo-2-chloro-6-fluorobenzaldehyde.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1380922?utm_src=pdf-interest
https://www.benchchem.com/product/b1380922?utm_src=pdf-body
https://www.benchchem.com/product/b1380922?utm_src=pdf-body
https://www.benchchem.com/product/b1380922?utm_src=pdf-body
https://www.benchchem.com/product/b1380922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Chemical Identifiers and Properties

Property Value Source
CAS Number 929621-33-0 [1]
Molecular Formula C+HsBrCIFO [2]
Molecular Weight 237.45 g/mol [2]
Purity Typically >295% [3]
Appearance Solid

PART 2: Synthesis and Mechanistic Considerations

The synthesis of polysubstituted benzaldehydes often involves multi-step pathways that
leverage the directing effects of existing substituents. While a specific, detailed synthesis for 4-
Bromo-2-chloro-6-fluorobenzaldehyde is not readily available in public literature, a plausible
synthetic route can be devised based on established organic chemistry principles, such as
electrophilic aromatic substitution.

A potential synthetic pathway could start from a more readily available fluorinated precursor,
followed by sequential halogenation. For instance, starting with 2-chloro-6-fluorotoluene, a
bromination reaction could be performed, followed by oxidation of the methyl group to an
aldehyde. The choice of reagents and reaction conditions is critical to control regioselectivity
and maximize yield.

Caption: Plausible synthetic workflow for 4-Bromo-2-chloro-6-fluorobenzaldehyde.

Exemplary Protocol: Oxidation of a Toluene Derivative

The oxidation of a substituted toluene is a common method for preparing the corresponding
benzaldehyde.

Protocol: Oxidation using Manganese Dioxide

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 4-bromo-2-chloro-6-fluorotoluene in a suitable solvent such as
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dichloromethane or dioxane.

o Reagent Addition: Add an excess of activated manganese dioxide (MnO3) to the suspension.
The use of activated MnOz is crucial for the selective oxidation of the benzylic methyl group
without affecting the aldehyde product.

e Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress using Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Upon completion, cool the reaction mixture to room temperature and filter it through
a pad of celite to remove the manganese salts.

 Purification: Wash the celite pad with additional solvent. Combine the filtrates and remove
the solvent under reduced pressure. The resulting crude product can be further purified by
column chromatography or recrystallization to yield pure 4-bromo-2-chloro-6-
fluorobenzaldehyde.

PART 3: Applications in Drug Discovery and
Development

Halogenated benzaldehydes are versatile intermediates in the synthesis of complex organic
molecules, particularly active pharmaceutical ingredients (APIs). The presence of multiple
halogen atoms allows for selective functionalization through various cross-coupling reactions
(e.g., Suzuki, Sonogashira, Buchwald-Hartwig), where each halogen can be targeted based on
its relative reactivity (typically | > Br > CI).

The aldehyde group itself is a precursor to a multitude of functional groups. It can undergo:
e Reductive amination to form benzylamines.

o Wittig reactions to form substituted styrenes.

o Condensation reactions (e.g., aldol, Knoevenagel) to form larger, more complex scaffolds.

This compound is particularly useful in constructing molecules for targeted therapies, such as
kinase inhibitors, where specific substitutions on an aromatic core are required for high-affinity
binding to the target protein.
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Caption: Role as a versatile intermediate in API synthesis.

PART 4: Spectroscopic Characterization

Structural confirmation and purity assessment are typically performed using a combination of
spectroscopic techniques. Below are the expected spectroscopic characteristics for 4-Bromo-
2-chloro-6-fluorobenzaldehyde.

Table 2: Expected Spectroscopic Data
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Technique Expected Features

- Aldehyde Proton (-CHO): A singlet peak
around 6 9.8-10.5 ppm. - Aromatic Protons: Two

1H NMR doublets or a complex multiplet in the aromatic
region (6 7.0-8.0 ppm), showing coupling

consistent with the substitution pattern.

- Aldehyde Carbonyl (C=0): A peak around &
185-195 ppm. - Aromatic Carbons: Multiple

13C NMR peaks in the aromatic region (6 110-160 ppm),
with carbon atoms attached to halogens

showing characteristic shifts and C-F coupling.

- C=0 Stretch (Aldehyde): A strong, sharp
absorption band around 1700-1720 cm~1. - C-H
Stretch (Aldehyde): Two weak bands around
2720 and 2820 cm~1. - C-X Stretches (C-Br, C-
Cl, C-F): Absorption bands in the fingerprint

IR Spectroscopy

region (<1200 cm™1).

- Molecular lon Peak (M*): A characteristic
M Spect . cluster of peaks due to the isotopic distribution
ass Spectrometr
P Y of Bromine ("°Br and 8!Br, approx. 1:1 ratio) and

Chlorine (3°Cl and 37Cl, approx. 3:1 ratio).

PART 5: Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage are paramount to ensure safety in
the laboratory. 4-Bromo-2-chloro-6-fluorobenzaldehyde is an irritant and should be handled
with appropriate personal protective equipment (PPE).

Table 3: Safety and Handling Information
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Category

Recommendation

Source

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[3]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, chemical-resistant
gloves, and a lab coat are
required. Handle in a well-
ventilated area or a chemical

fume hood.

[4]115]

First Aid Measures

- Eye Contact: Immediately
flush with plenty of water for at
least 15 minutes. Seek medical
attention. - Skin Contact: Wash
off with soap and plenty of
water. - Inhalation: Move

person into fresh air.

[5]L6]

Storage Conditions

Store in a tightly closed
container in a dry and well-
ventilated place. Keep away
from heat and sources of

ignition.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.inno-pharmchem.com/blog/exploring-2-bromo-6-fluorobenzaldehyde-properties-and-applications/
https://www.researchgate.net/figure/Experimental-a-and-theoretical-b-IR-spectra-of-2-bromo-4-chlorobenzaldehyde_fig2_344589025
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122914&Type=IR-SPEC&Index=1
https://www.chemical-book.com/faq/how-is-preparation-and-application-of-4-bromobenzaldehyde-in-synthesis-achieved--fb2638.htm
https://www.inno-pharmchem.com/blog/the-role-of-4-chloro-2-fluorobenzaldehyde-in-pharmaceutical-synthesis/
https://www.inno-pharmchem.com/blog/the-role-of-2-bromo-4-fluorobenzaldehyde-in-modern-drug-discovery/
https://www.inno-pharmchem.com/blog/the-crucial-role-of-2-bromo-6-chlorobenzaldehyde-in-modern-drug-synthesis/
https://www.sciencemadness.org/whisper/viewthread.php?tid=5015
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122914&Type=MASS-SPEC
https://www.inno-pharmchem.com/blog/applications-of-1-bromo-4-chloro-2-fluorobenzene-in-pharmaceutical-synthesis/
https://www.benchchem.com/product/b1380922?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sources

1. 4-bromo-2-chloro-6-fluoro-Benzaldehyde | 929621-33-0 [chemicalbook.com]

2. chemscene.com [chemscene.com]

3. 1135531-73-5 Cas No. | 2-Bromo-4-chloro-6-fluorobenzaldehyde | Apollo
[store.apolloscientific.co.uk]

e 4. cdhfinechemical.com [cdhfinechemical.com]
e 5. fishersci.com [fishersci.com]

» 6. fishersci.com [fishersci.com]

e 7. sigmaaldrich.com [sigmaaldrich.com]

« To cite this document: BenchChem. [Introduction: A Versatile Halogenated Aromatic
Aldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380922#4-bromo-2-chloro-6-fluorobenzaldehyde-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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